3-(phenylthio)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide

• IUPAC Name: 3-phenylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C17H21N3OS2/c21-16(8-12-22-15-4-2-1-3-5-15)19-14-6-10-20(11-7-14)17-18-9-13-23-17/h1-5,9,13-14H,6-8,10-12H2,(H,19,21)
• InChI Key: WEOXKBRWBAQFKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CCSC2=CC=CC=C2)C3=NC=CS3
• Molecular Formula: C17H21N3OS2
• Molecular Weight: 347.5 g/mol

Description

3-(Phenylthio)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide, also known as PTZTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. PTZTP is a small molecule that belongs to the class of thiazole-containing compounds. It has a molecular weight of 402.56 g/mol and a chemical formula of C20H24N2O2S2.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Piperidine-based Heterocycles : A study described the synthesis of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, showcasing methods for creating compounds with potential anti-arrhythmic activity (Abdel‐Aziz et al., 2009). This demonstrates the chemical versatility of piperidine and thiazole groups in synthesizing novel heterocycles.

• Anticancer and Antimicrobial Agents : Research into thiazole-aminopiperidine hybrids has yielded compounds with promising activity against Mycobacterium tuberculosis, highlighting the potential for these structures in developing new antimicrobial agents (Jeankumar et al., 2013). Another study synthesized new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidates for Alzheimer’s disease, emphasizing the role of piperidine derivatives in neurodegenerative disease research (Rehman et al., 2018).

Novel Compounds and Their Applications

• Herbicidal Activity : A series of compounds incorporating pyrimidine and 1,3,4-thiadiazole rings with aroxy-propanamides were synthesized, showing selective herbicidal activity. This indicates potential agricultural applications for similar compounds (Liu & Shi, 2014).

• Anticonvulsant Effects : Investigation into isomeric nonimidazole histamine H3 receptor antagonists, including compounds with piperidine structures, revealed moderate protection in certain convulsion models, suggesting a potential pathway for developing new antiepileptic drugs (Sadek et al., 2016).